![molecular formula C10H9F2N3 B6258548 4-(3,4-difluorophenyl)-3-methyl-1H-pyrazol-5-amine CAS No. 1801931-22-5](/img/no-structure.png)
4-(3,4-difluorophenyl)-3-methyl-1H-pyrazol-5-amine
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Description
3,4-Difluorophenyl isocyanate, also known as 1,2-difluoro-4-isocyanatobenzene, is an organic building block containing an isocyanate group . It’s a colorless, water-soluble, and volatile liquid .
Molecular Structure Analysis
The molecular formula of 3,4-Difluorophenyl isocyanate is C7H3F2NO, and its molecular weight is 155.10 .Physical And Chemical Properties Analysis
3,4-Difluorophenyl isocyanate is a liquid at 20°C. It has a boiling point of 85°C/30 mmHg and a flash point of 63°C. Its specific gravity is 1.34 at 20/20°C, and its refractive index is 1.50 .Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(3,4-difluorophenyl)-3-methyl-1H-pyrazol-5-amine' involves the reaction of 3,4-difluoroaniline with 3-methyl-1H-pyrazol-5-carboxylic acid, followed by reduction of the resulting intermediate to obtain the final product.", "Starting Materials": [ "3,4-difluoroaniline", "3-methyl-1H-pyrazol-5-carboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3,4-difluoroaniline (1.0 eq) and 3-methyl-1H-pyrazol-5-carboxylic acid (1.1 eq) in ethanol and add hydrochloric acid to adjust the pH to 4-5.", "Step 2: Heat the reaction mixture at reflux for 12-16 hours.", "Step 3: Cool the reaction mixture and filter the resulting solid.", "Step 4: Dissolve the solid in ethanol and add sodium borohydride (1.2 eq) to the solution.", "Step 5: Heat the reaction mixture at reflux for 4-6 hours.", "Step 6: Cool the reaction mixture and add sodium hydroxide to adjust the pH to 8-9.", "Step 7: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 8: Concentrate the solution and recrystallize the product from ethanol to obtain the final compound '4-(3,4-difluorophenyl)-3-methyl-1H-pyrazol-5-amine'." ] } | |
CAS RN |
1801931-22-5 |
Product Name |
4-(3,4-difluorophenyl)-3-methyl-1H-pyrazol-5-amine |
Molecular Formula |
C10H9F2N3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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